3-cyclopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine hydrochloride

Specification

• CAS No.: 733757-90-9
• Molecular Formula: C9H14ClN3
• Molecular Weight: 199.68 g/mol
• IUPAC Name: 3-cyclopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine;hydrochloride
• Standard InChI: InChI=1S/C9H13N3.ClH/c1-2-6(1)9-7-3-4-10-5-8(7)11-12-9;/h6,10H,1-5H2,(H,11,12);1H
• Standard InChI Key: ATMAZEROKCCMPV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NNC3=C2CCNC3.Cl

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition and Nomenclature

The compound’s systematic IUPAC name is 3-cyclopropyl-5-(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)-1,2,4-oxadiazole hydrochloride, reflecting its bicyclic pyrazolo-pyridine core, oxadiazole ring, and cyclopropyl substituent. Its molecular formula is C₁₂H₁₆ClN₅O, with a molecular weight of 281.74 g/mol. The hydrochloride salt enhances solubility, a critical feature for bioavailability in drug development.

Key identifiers include:

• CAS Registry Number: 1332529-27-7.

• SMILES Notation: CN1C2=C(CNCC2)C(=N1)C3=NC(=NO3)C4CC4.Cl.

• InChI Key: SRKSLAGDXMXQKT-UHFFFAOYSA-N.

The structure comprises a pyrazolo[4,3-c]pyridine scaffold fused to a 1,2,4-oxadiazole ring at position 3, with a cyclopropyl group appended to the oxadiazole moiety. The tetrahydro-pyridine component introduces partial saturation, reducing aromaticity and potentially modulating electronic interactions.

Synthetic Methodologies

Core Scaffold Construction

The pyrazolo[3,4-c]pyridine core is typically synthesized via Huisgen indazole-type cyclization reactions. A representative route involves:

• Condensation of β-diketones with hydrazine derivatives to form pyrazole intermediates.

• Cyclization under acidic or thermal conditions to annulate the pyridine ring.

• Halogenation at position 5 using NaNO₂ and acetic anhydride in dichloroethane (DCE), yielding 5-halo intermediates (e.g., 5-chloro or 5-bromo derivatives).

For the target compound, 3-cyclopropyl substitution likely proceeds via Suzuki–Miyaura cross-coupling between a boronic ester at position 3 of the pyrazole and a cyclopropyl-containing electrophile. Final hydrochloride salt formation is achieved by treating the free base with HCl in a polar solvent.

Functionalization Strategies

Recent advances in vectorial functionalization enable selective modifications at multiple positions:

• N-1/N-2 alkylation: Protection with groups like SEM (2-(trimethylsilyl)ethoxymethyl) directs substitution to specific nitrogen sites.

• C-3 borylation: Enables introduction of aryl or heteroaryl groups via cross-coupling.

• C-7 metalation: Using TMPMgCl·LiCl facilitates electrophilic trapping (e.g., iodination).

These strategies emphasize the compound’s synthetic versatility, permitting tailored derivatization for structure-activity relationship (SAR) studies.

Structural and Spectroscopic Analysis

Crystallographic Data

While single-crystal X-ray data for the exact compound are unavailable, related pyrazolo[3,4-c]pyridines exhibit planar fused rings with bond lengths characteristic of aromatic systems. For example, the N1–N1′ bond in analogous structures measures 1.361(3) Å, consistent with delocalized π-electron density.

NMR and IR Spectroscopy

• ¹H NMR: Expected signals include:

  • δ 1.0–1.2 ppm (cyclopropyl CH₂).

  • δ 2.5–3.5 ppm (tetrahydro-pyridine CH₂).

  • δ 7.5–8.5 ppm (pyrazole and oxadiazole protons).

• ¹³C NMR: Peaks near δ 150–160 ppm correspond to oxadiazole carbons.

• IR: Stretching vibrations at ~1729 cm⁻¹ (C=O from acetyl intermediates) and ~1600 cm⁻¹ (C=N).